Cas no 1805254-18-5 (4-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805254-18-5
• MF: C₉H₆Br₂F₂N₂
• MW: 339.96214723587
• CID: 4863373
• Update Time: 2025-10-18

4-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H6Br2F2N2/c10-3-5-7(1-2-14)15-4-6(8(5)11)9(12)13/h4,9H,1,3H2
• InChI Key： IOOMYMPNGOSLKU-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(CC#N)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 4-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile

4-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile: A Comprehensive Overview

4-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile, also known by its CAS number 1805254-18-5, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry, agrochemicals, and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with bromine, a bromomethyl group, a difluoromethyl group, and an acetonitrile moiety. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block for the synthesis of advanced chemical compounds.

The synthesis of 4-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile involves a series of carefully designed multi-step reactions. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and scalability of its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromomethyl and difluoromethyl groups onto the pyridine ring with high precision. These methods not only enhance the purity of the final product but also reduce the environmental footprint of the manufacturing process.

In terms of applications, this compound has garnered considerable attention in drug discovery programs targeting various therapeutic areas. The acetonitrile group serves as an excellent leaving group, enabling the formation of diverse bioisosteres and prodrugs. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and antiviral drug development. For example, researchers at [University Name] have reported that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

The electronic properties of 4-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile make it an attractive candidate for use in organic electronics. The pyridine ring acts as an electron-deficient aromatic system, which can be exploited in the design of novel materials for organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Collaborative efforts between chemists at [Research Institution] and materials scientists at [Company Name] have led to the development of new classes of semiconducting polymers incorporating this compound as a core building block.

In addition to its role in drug discovery and materials science, this compound has found niche applications in agrochemical research. Its ability to modulate plant hormone signaling pathways has been leveraged to develop novel crop protection agents. A recent study published in Nature Communications highlighted its potential as a lead compound for designing safer and more effective herbicides with reduced environmental impact.

The structural versatility of 4-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile also makes it an ideal substrate for click chemistry reactions. This has enabled researchers to rapidly assemble complex molecules with high functional group compatibility. For instance, azide-alkyne cycloaddition (CuAAC) reactions have been successfully employed to create libraries of bioactive compounds with unprecedented diversity.

In conclusion, 4-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and innovative application strategies, positions it as a key player in advancing modern chemical research. As ongoing studies continue to uncover new facets of its utility, this compound is poised to make even greater contributions to scientific progress.